3-[4-(2-methylphenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide

• IUPAC Name: 3-[4-(2-methylphenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide
• InChI: InChI=1S/C21H24F3N3O2/c1-16-4-2-3-5-19(16)27-14-12-26(13-15-27)11-10-20(28)25-17-6-8-18(9-7-17)29-21(22,23)24/h2-9H,10-15H2,1H3,(H,25,28)
• InChI Key: YOIOQJLAVNTXKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CCC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C21H24F3N3O2
• Molecular Weight: 407.4 g/mol

Description

3-[4-(2-methylphenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide, also known as TFP, is a chemical compound that has been extensively studied for its potential applications in scientific research. TFP is a selective antagonist of the 5-HT7 receptor, which is a subtype of the serotonin receptor family. This receptor is involved in various physiological processes, including mood regulation, learning, and memory. TFP has been shown to have a high affinity for the 5-HT7 receptor and is therefore a promising tool for investigating the role of this receptor in various biological systems.

Mechanism of Action

3-[4-(2-methylphenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide acts as a selective antagonist of the 5-HT7 receptor, which means that it binds to the receptor and prevents it from being activated by serotonin or other ligands. The 5-HT7 receptor is a G protein-coupled receptor that is coupled to the Gs protein. When activated, the receptor stimulates the production of cyclic AMP (cAMP) within the cell. By blocking the activation of the 5-HT7 receptor, this compound reduces the production of cAMP and modulates the downstream signaling pathways that are activated by this receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the specific biological system and the experimental conditions used. However, this compound has been shown to have a number of effects on various biological processes. For example, this compound has been shown to modulate circadian rhythms, reduce anxiety-related behaviors, and improve learning and memory in animal models. This compound has also been shown to have vasodilatory effects on the cardiovascular system and to modulate the production of cytokines in the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[4-(2-methylphenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide in scientific research is its high selectivity for the 5-HT7 receptor. This allows researchers to selectively modulate the activity of this receptor without affecting other serotonin receptors or other signaling pathways. This compound is also relatively stable and can be easily synthesized in large quantities. However, one limitation of using this compound is that it may have off-target effects on other receptors or signaling pathways under certain experimental conditions. Additionally, this compound may not be suitable for use in certain biological systems or experimental paradigms.

Future Directions

There are many potential future directions for research on 3-[4-(2-methylphenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide and the 5-HT7 receptor. One area of interest is the role of the 5-HT7 receptor in psychiatric disorders such as depression and anxiety. This compound may be a useful tool for investigating the involvement of this receptor in these disorders and for developing new treatments. Another area of interest is the role of the 5-HT7 receptor in the immune system. This compound may be a useful tool for investigating the effects of this receptor on immune function and for developing new therapies for immune-related diseases. Finally, this compound may also be useful for investigating the role of the 5-HT7 receptor in other physiological processes, such as circadian rhythms and cardiovascular function.

Scientific Research Applications

3-[4-(2-methylphenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide has been widely used in scientific research to study the role of the 5-HT7 receptor in various biological processes. For example, this compound has been used to investigate the involvement of the 5-HT7 receptor in circadian rhythms, learning and memory, and anxiety-related behaviors. This compound has also been used to study the effects of the 5-HT7 receptor on the cardiovascular system and the immune system.